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Compound of Interest

Compound Name: Isobutyl acetate

Cat. No.: B127547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl acetate, a significant

organic solvent and chemical intermediate. The document details its chemical identity, physical

and chemical properties, synthesis protocols, applications with a focus on the pharmaceutical

industry, and essential safety information.

Chemical Identification
Identifier Value

CAS Number 110-19-0[1][2]

IUPAC Name 2-methylpropyl acetate[3][4]

Other Names
2-methylpropyl ethanoate, β-methylpropyl

acetate[1][3][5]

Molecular Formula C₆H₁₂O₂[1][4][5]

Molecular Weight 116.16 g/mol [1][4][5]

Physicochemical Properties
Isobutyl acetate is a colorless, flammable liquid with a characteristic fruity odor at low

concentrations, reminiscent of banana or apple.[5][6] At higher concentrations, the odor can

become unpleasant.[1][3][7] It is slightly soluble in water but miscible with many organic

solvents like alcohols, ethers, and hydrocarbons.[5][8]
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Table of Physical and Chemical Properties:

Property Value Source

Melting Point -99 °C [5][7][9]

Boiling Point 118 °C [5][7]

Density 0.873 g/mL at 25 °C [5]

Flash Point 18 °C (64.4 °F) [7][9]

Vapor Pressure 10 mmHg at 12.8 °C [10]

Lower Explosive Limit (LEL) 1.3% [11]

Upper Explosive Limit 10.5% [9]

Water Solubility Slightly soluble [5][6][8]

Synthesis of Isobutyl Acetate
The most common industrial method for producing isobutyl acetate is through the Fischer

esterification of isobutanol (isobutyl alcohol) with acetic acid in the presence of a strong acid

catalyst, such as sulfuric acid.[3][12] Another method involves the transesterification of methyl

acetate with isobutanol using a catalyst like Amberlyst-15.[13]

This protocol is based on a typical laboratory-scale synthesis of isobutyl acetate.

Materials:

Isobutyl alcohol (23.1 mL)

Acetic acid (34.5 mL)

Concentrated sulfuric acid (5.0 mL)

Saturated sodium hydrogen carbonate solution

Magnesium sulfate (anhydrous)
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Water

Equipment:

250 mL round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Separatory funnel

Distillation apparatus

Procedure:

Combine 23.1 mL of isobutyl alcohol, 34.5 mL of acetic acid, and 5.0 mL of concentrated

sulfuric acid in a 250 mL round-bottom flask.[12]

Set up the apparatus for reflux and heat the mixture to reflux (approximately 130°C) with

continuous stirring.[12]

Maintain the reflux for 2.5 hours.[12]

Cool the reaction mixture to room temperature.[12]

Transfer the mixture to a separatory funnel and add water until the aqueous phase is twice

the volume of the organic phase.[12]

Shake the funnel to mix the phases and then allow them to separate.[12]

Drain and discard the lower aqueous phase.[12]

Wash the organic phase three times with a saturated solution of sodium hydrogen carbonate

to neutralize any remaining acid.[12]

Dry the organic phase over anhydrous magnesium sulfate.[12]
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Decant the dried organic layer and purify it by distillation. Collect the fraction that boils

around 110-118°C.[12]

Reactants & Catalyst

Process

Work-up Steps

Purification Method

Final Product

Isobutanol

Reflux @ 130°C for 2.5h

Acetic Acid H₂SO₄ (catalyst)

Work-up

Washing with NaHCO₃

Purification

Distillation

Drying with MgSO₄

Isobutyl Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of isobutyl acetate via Fischer esterification.

Applications in Research and Drug Development
Isobutyl acetate's favorable properties, such as its good solvency, moderate evaporation rate,

and pleasant odor, make it a versatile compound in various industrial and research settings.[5]

[6]
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Solvent: It is widely used as a solvent for lacquers, nitrocellulose, resins, and adhesives.[3]

[5] In the pharmaceutical industry, it serves as a solvent and extraction agent.[5][14] For

instance, it can be used in the extraction of penicillin and as a solvent for drug intermediates

and in the formulation of ointments and creams.[5][14]

Flavoring Agent: Due to its fruity aroma, isobutyl acetate is utilized as a synthetic flavoring

agent in food products and as a fragrance component in perfumes and cosmetics.[5][14]

Chemical Intermediate: It is a precursor in the synthesis of other organic compounds.[5]

The Asia Pacific region holds a significant share of the isobutyl acetate market, with the

pharmaceutical segment being a major driver.[15]

Safety and Toxicology
Isobutyl acetate is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[7][9][16]

Toxicological Data:

Route of Exposure Species Value Source

Oral LD50 Rat 15,400 mg/kg [9]

Dermal LD50 Rabbit > 17,400 mg/kg [9][17]

Inhalation LC50 Rat 23.4 mg/L (4 hours) [9][17]

Health Effects:

Inhalation: High concentrations of vapors can irritate the respiratory tract and cause central

nervous system depression, leading to symptoms like dizziness, headache, and nausea.[3]

[7][10][16]

Skin Contact: Prolonged or repeated contact may cause skin irritation and dermatitis due to

its defatting action.[16]

Eye Contact: The liquid can cause eye irritation.[7]
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Appropriate personal protective equipment, including safety goggles, gloves, and respiratory

protection, should be used when handling isobutyl acetate.[9]

Signaling Pathways and Logical Relationships
While isobutyl acetate itself is not directly involved in specific signaling pathways as a

signaling molecule, its role as a solvent in drug formulation is crucial for the delivery of active

pharmaceutical ingredients (APIs) that do interact with biological pathways. The logical

relationship is that the physicochemical properties of isobutyl acetate as a solvent can

influence the solubility, stability, and bioavailability of an API, thereby indirectly affecting its

therapeutic efficacy.

Drug Formulation Formulation Properties

Therapeutic Outcome

Isobutyl Acetate (Solvent) API Solubility

API StabilityActive Pharmaceutical Ingredient (API)

API Bioavailability Therapeutic Efficacy

Click to download full resolution via product page

Caption: Logical relationship of isobutyl acetate as a solvent in drug formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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